N-cyclohexyl-5-[(2,5-dichlorophenoxy)methyl]furan-2-carboxamide

• Molecular Formula: C18H19Cl2NO3
• Molecular Weight: 368.3g/mol
• IUPAC Name: N-cyclohexyl-5-[(2,5-dichlorophenoxy)methyl]furan-2-carboxamide
• InChI: InChI=1S/C18H19Cl2NO3/c19-12-6-8-15(20)17(10-12)23-11-14-7-9-16(24-14)18(22)21-13-4-2-1-3-5-13/h6-10,13H,1-5,11H2,(H,21,22)
• InChI Key: LHNCAXLPAQEIRO-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)NC(=O)C2=CC=C(O2)COC3=C(C=CC(=C3)Cl)Cl

Description

N-cyclohexyl-5-[(2,5-dichlorophenoxy)methyl]furan-2-carboxamide is a chemical compound with the molecular formula C18H19Cl2NO3 and a molecular weight of 368.25436 g/mol . This compound is characterized by its unique structure, which includes a cyclohexyl group, a dichlorophenoxy group, and a furan ring. It is used in various scientific research applications due to its distinct chemical properties.

Preparation Methods

The synthesis of N-cyclohexyl-5-[(2,5-dichlorophenoxy)methyl]furan-2-carboxamide involves several steps. One common synthetic route includes the reaction of 2,5-dichlorophenol with a suitable furan derivative under specific conditions to form the intermediate compound. This intermediate is then reacted with cyclohexylamine to yield the final product. The reaction conditions typically involve the use of solvents such as dichloromethane or toluene, and catalysts like triethylamine .

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

N-cyclohexyl-5-[(2,5-dichlorophenoxy)methyl]furan-2-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reagents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the dichlorophenoxy group, using reagents like sodium methoxide or potassium tert-butoxide.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

N-cyclohexyl-5-[(2,5-dichlorophenoxy)methyl]furan-2-carboxamide has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of other chemical compounds.

Mechanism of Action

The mechanism of action of N-cyclohexyl-5-[(2,5-dichlorophenoxy)methyl]furan-2-carboxamide involves its interaction with specific molecular targets. The compound is believed to exert its effects by binding to certain enzymes or receptors, thereby modulating their activity. The exact pathways and targets involved are still under investigation, but preliminary studies suggest that it may influence cellular signaling pathways and gene expression .

Comparison with Similar Compounds

N-cyclohexyl-5-[(2,5-dichlorophenoxy)methyl]furan-2-carboxamide can be compared with other similar compounds, such as:

N-cyclohexyl-2-(2,4-dichlorophenoxy)-N-methylacetamide: This compound has a similar structure but differs in the position and type of substituents on the phenoxy group.

Cyclohexyl 5-[(2,5-dichlorophenoxy)methyl]-2-furoate: This compound shares the furan and dichlorophenoxy groups but has a different functional group attached to the furan ring.

The uniqueness of this compound lies in its specific combination of functional groups, which imparts distinct chemical and biological properties.